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Compound of Interest

Compound Name: Daltroban

Cat. No.: B1669783 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Abstract
Daltroban is a potent and specific antagonist of the thromboxane A2 (TXA2) receptor, playing

a critical role in research related to thrombosis, vasoconstriction, and reperfusion injury.[1][2]

Proper preparation of a stable, concentrated stock solution is essential for accurate and

reproducible experimental results. This document provides a detailed protocol for the

preparation, storage, and handling of Daltroban stock solutions using dimethyl sulfoxide

(DMSO) as the solvent.

Daltroban Properties
Daltroban is a white to light yellow solid compound.[2] Key chemical and physical properties

are summarized below.
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Property Value Source

Molecular Formula C₁₆H₁₆ClNO₄S [2][3]

Molecular Weight 353.82 g/mol [2]

CAS Number 79094-20-5 [2][3]

Appearance Solid, White to light yellow [2]

Mechanism of Action
Thromboxane A2 (TXA2)

receptor antagonist
[1][2][4]

Solubility
DMSO is the recommended solvent for preparing Daltroban stock solutions for in vitro use. It is

a polar aprotic solvent capable of dissolving a wide range of organic compounds.[5] Due to the

hygroscopic nature of DMSO, which can impact solubility, it is crucial to use a newly opened or

properly stored anhydrous grade of DMSO for best results.[2]

Solvent Concentration Comments

DMSO 50 mg/mL (141.31 mM)
Sonication is recommended to

facilitate dissolution.[1]

DMSO 22 mg/mL (62.18 mM)
Requires sonication and

warming.[2]

Experimental Protocol: Stock Solution Preparation
This protocol describes the preparation of a 50 mM Daltroban stock solution in DMSO.

Materials and Equipment
Daltroban powder

Anhydrous or high-purity Dimethyl Sulfoxide (DMSO)

Calibrated analytical balance
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Microcentrifuge tubes or amber glass vials

Pipettes and sterile, filtered pipette tips

Vortex mixer

Sonicator (water bath or probe)

Personal Protective Equipment (PPE): safety glasses, gloves, lab coat

Workflow for Stock Solution Preparation

Preparation Workflow

1. Weigh Daltroban Powder

2. Add Anhydrous DMSO

Precise Measurement

3. Vortex & Sonicate Until Clear

Calculated Volume

4. Aliquot into Tubes

Ensure Full Dissolution

5. Store at ≤ -20°C

Avoid Freeze-Thaw Cycles
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Caption: Workflow for preparing Daltroban stock solution.

Step-by-Step Procedure
Calculate Required Mass: Use the following formula to determine the mass of Daltroban
needed for your desired concentration and volume.

Mass (mg) = Desired Concentration (mM) x Volume (mL) x Molecular Weight ( g/mol ) /

1000

Example for 1 mL of a 50 mM stock solution:

Mass (mg) = 50 mM x 1 mL x 353.82 g/mol / 1000 = 17.69 mg

Weigh Daltroban: Carefully weigh the calculated amount of Daltroban powder using an

analytical balance and place it into a sterile microcentrifuge tube or vial.

Add Solvent: Add the appropriate volume of anhydrous DMSO to the vial containing the

Daltroban powder.

Dissolve Compound:

Close the vial securely and vortex thoroughly for 1-2 minutes.

To ensure complete dissolution, place the vial in a sonicator bath for 10-15 minutes.[1] The

solution should be clear and free of particulates. Gentle warming may also be applied if

necessary.[2]

Aliquot and Store: To prevent degradation from repeated freeze-thaw cycles, aliquot the

stock solution into smaller, single-use volumes in microcentrifuge tubes.[1][6]

Stock Solution Calculation Examples
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Desired
Concentration

Mass for 1 mL Mass for 5 mL Mass for 10 mL

10 mM 3.54 mg 17.69 mg 35.38 mg

25 mM 8.85 mg 44.23 mg 88.46 mg

50 mM 17.69 mg 88.46 mg 176.91 mg

Storage and Stability
Proper storage is crucial to maintain the integrity and activity of the Daltroban stock solution.

Storage Temperature Shelf Life Recommendations

-80°C ≥ 6 months

Recommended for long-term

storage. Aliquot to avoid

repeated freeze-thaw cycles.

[1][2][6]

-20°C 1 month
Suitable for short-term storage.

[2][6]

4°C > 1 week
For frequent use, but shorter

stability.[1]

Note: Always store solutions in tightly sealed containers, protected from light and moisture.[2]

Mechanism of Action and Signaling Pathway
Daltroban functions by selectively blocking the thromboxane A2 (TXA2) receptor, a G-protein

coupled receptor (GPCR).[4] Activation of this receptor by its endogenous ligand, TXA2, leads

to a signaling cascade that promotes platelet aggregation and vasoconstriction. By

antagonizing this receptor, Daltroban inhibits these downstream effects.[4][7] The

thromboxane A2 signaling pathway and the inhibitory action of Daltroban are depicted below.
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Caption: Daltroban blocks the Thromboxane A2 receptor.
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Safety Precautions
Handle Daltroban powder and DMSO in a well-ventilated area or chemical fume hood.

Wear appropriate PPE, including gloves, a lab coat, and safety glasses.

DMSO is an excellent solvent and can facilitate the absorption of other chemicals through

the skin.[8] Avoid direct skin contact.

Consult the Safety Data Sheet (SDS) for both Daltroban and DMSO before handling.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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